Cas no 1541758-64-8 (1-amino-3-4-(propan-2-yloxy)phenylpropan-2-ol)

• Product Name: 1-amino-3-4-(propan-2-yloxy)phenylpropan-2-ol
• CAS No: 1541758-64-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6387781
• PubChem ID: 165627367
• Update Time: 2025-06-08

1-amino-3-4-(propan-2-yloxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-4-(propan-2-yloxy)phenylpropan-2-ol
• 1-amino-3-[4-(propan-2-yloxy)phenyl]propan-2-ol
• 1541758-64-8
• EN300-1790973

• Inchi： 1S/C12H19NO2/c1-9(2)15-12-5-3-10(4-6-12)7-11(14)8-13/h3-6,9,11,14H,7-8,13H2,1-2H3
• InChI Key： DITBWCNBXOTRNX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)CC(CN)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-4-(propan-2-yloxy)phenylpropan-2-ol

Introduction to 1-Amino-3-(4-(Propan-2-yloxy)phenyl)propan-2-ol (CAS No. 1541758-64-8)

1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol (CAS No. 1541758-64-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include an amino group, a phenyl ring substituted with an isopropoxy group, and a secondary alcohol moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol can be represented as follows: C₁₃H₂₁NO₂. The compound's molecular weight is approximately 227.30 g/mol, and it exhibits a high degree of solubility in polar solvents such as water and ethanol. These properties make it suitable for use in both in vitro and in vivo studies, facilitating its evaluation in various biological assays.

Recent research has highlighted the potential therapeutic applications of 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol. Studies have shown that this compound possesses significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in the inflammatory response, including the inhibition of pro-inflammatory cytokines and the downregulation of nuclear factor-kappa B (NF-κB) activity.

In addition to its anti-inflammatory properties, 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to enhance antioxidant defenses and inhibit the production of reactive oxygen species (ROS).

The pharmacokinetic profile of 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol has been extensively studied to understand its behavior in biological systems. Research has shown that the compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces. These findings suggest that 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol has favorable pharmacokinetic properties, which are essential for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

In conclusion, 1-Amino-3-(4-(propan-2-yloxy)phenyl)propan-2-ol (CAS No. 1541758-64-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatment options in these areas.